Cas no 2680883-11-6 (tert-butyl N-({3-(4-bromophenoxy)methyloxetan-3-yl}methyl)carbamate)

• Product Name: tert-butyl N-({3-(4-bromophenoxy)methyloxetan-3-yl}methyl)carbamate
• CAS No: 2680883-11-6
• MF: C₁₆H₂₂BrNO₄
• MW: 372.254184246063
• CID: 5627496
• PubChem ID: 165936300
• Update Time: 2025-06-14

tert-butyl N-({3-(4-bromophenoxy)methyloxetan-3-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-({3-[(4-bromophenoxy)methyl]oxetan-3-yl}methyl)carbamate
• 2680883-11-6
• EN300-28301043
• tert-butyl N-({3-(4-bromophenoxy)methyloxetan-3-yl}methyl)carbamate

• Inchi： 1S/C16H22BrNO4/c1-15(2,3)22-14(19)18-8-16(9-20-10-16)11-21-13-6-4-12(17)5-7-13/h4-7H,8-11H2,1-3H3,(H,18,19)
• InChI Key： LLMVQULKCULQQC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC1(CNC(=O)OC(C)(C)C)COC1

Computed Properties

• Exact Mass: 371.07322g/mol
• Monoisotopic Mass: 371.07322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-({3-(4-bromophenoxy)methyloxetan-3-yl}methyl)carbamate

Comprehensive Overview of tert-butyl N-({3-(4-bromophenoxy)methyloxetan-3-yl}methyl)carbamate (CAS No. 2680883-11-6)

The compound tert-butyl N-({3-(4-bromophenoxy)methyloxetan-3-yl}methyl)carbamate (CAS No. 2680883-11-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the oxetane ring and carbamate moiety, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in tert-butyl N-({3-(4-bromophenoxy)methyloxetan-3-yl}methyl)carbamate is its role in prodrug design. The tert-butyl carbamate (Boc) protecting group is widely used in peptide synthesis and medicinal chemistry to protect amine functionalities during multi-step reactions. The presence of the 4-bromophenoxy group further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in modern drug development.

In recent years, the demand for high-purity intermediates like CAS No. 2680883-11-6 has surged, driven by advancements in precision medicine and bioconjugation techniques. The compound's compatibility with click chemistry and other bioorthogonal reactions makes it a versatile tool for labeling and modifying biomolecules. This aligns with current trends in theranostics, where diagnostic and therapeutic functions are combined in a single agent.

From a synthetic chemistry perspective, the oxetane ring in tert-butyl N-({3-(4-bromophenoxy)methyloxetan-3-yl}methyl)carbamate offers intriguing possibilities. Oxetanes are known to improve the metabolic stability and solubility of drug candidates, addressing common challenges in ADME (Absorption, Distribution, Metabolism, and Excretion) optimization. This has led to a spike in searches for "oxetane in drug design" and "Boc-protected amine synthesis" across academic and industrial databases.

Another hot topic tied to this compound is its potential in fragment-based drug discovery (FBDD). The 4-bromophenoxy moiety serves as an excellent handle for fragment elaboration, enabling rapid exploration of structure-activity relationships. This resonates with the pharmaceutical industry's focus on hit-to-lead optimization strategies, as evidenced by the rising popularity of search terms like "bromophenoxy derivatives in medicinal chemistry".

Quality control and analytical characterization of CAS No. 2680883-11-6 are critical considerations for researchers. Advanced techniques such as HPLC-MS and NMR spectroscopy are typically employed to verify the compound's purity and structural integrity. The scientific community frequently searches for "carbamate stability studies" and "oxetane ring characterization", reflecting the need for robust analytical methods for such specialized intermediates.

Looking ahead, tert-butyl N-({3-(4-bromophenoxy)methyloxetan-3-yl}methyl)carbamate is poised to play a pivotal role in emerging areas like PROTAC (Proteolysis Targeting Chimeras) technology. Its dual functionality—the Boc group for amine protection and the bromine atom for further derivatization—makes it an attractive building block for designing heterobifunctional molecules. This connection to cutting-edge research explains the increasing search volume for terms like "PROTAC linker chemistry" and "bromoaryl protein degraders".

In conclusion, tert-butyl N-({3-(4-bromophenoxy)methyloxetan-3-yl}methyl)carbamate (CAS No. 2680883-11-6) represents a sophisticated chemical tool at the intersection of multiple disciplines. Its applications span from traditional medicinal chemistry to innovative therapeutic modalities, making it a compound of enduring relevance in life sciences research. As the field continues to evolve, this molecule will likely remain a subject of intense study and discussion in scientific literature and patent applications worldwide.